Cas no 533871-78-2 (4-bis(2-methoxyethyl)sulfamoyl-N-5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide)

• Product Name: 4-bis(2-methoxyethyl)sulfamoyl-N-5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide
• CAS No: 533871-78-2
• MF: C₂₇H₃₆N₄O₉S
• MW: 592.66114616394
• CID: 6153588
• PubChem ID: 4278211
• Update Time: 2025-07-15

4-bis(2-methoxyethyl)sulfamoyl-N-5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-bis(2-methoxyethyl)sulfamoyl-N-5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide
• 4-(N,N-bis(2-methoxyethyl)sulfamoyl)-N-(5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-yl)benzamide
• 4-[bis(2-methoxyethyl)sulfamoyl]-N-[5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-yl]benzamide
• F0559-0323
• 533871-78-2
• AKOS024583722

• Inchi： 1S/C27H36N4O9S/c1-6-37-22-17-20(18-23(38-7-2)24(22)39-8-3)26-29-30-27(40-26)28-25(32)19-9-11-21(12-10-19)41(33,34)31(13-15-35-4)14-16-36-5/h9-12,17-18H,6-8,13-16H2,1-5H3,(H,28,30,32)
• InChI Key： POHVDFQVZFUKIC-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(NC2=NN=C(C3C=C(C(=C(C=3)OCC)OCC)OCC)O2)=O)=CC=1)(N(CCOC)CCOC)(=O)=O

Computed Properties

• Exact Mass: 592.22029991g/mol
• Monoisotopic Mass: 592.22029991g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 41
• Rotatable Bond Count: 17
• Complexity: 845
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 160Ų

Additional information on 4-bis(2-methoxyethyl)sulfamoyl-N-5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide

Professional Introduction to Compound with CAS No. 533871-78-2 and Product Name: 4-bis(2-methoxyethyl)sulfamoyl-N-5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide

The compound in question, identified by the CAS number 533871-78-2, is a sophisticated organic molecule with a complex chemical structure. Its product name, 4-bis(2-methoxyethyl)sulfamoyl-N-5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide, provides a detailed insight into its chemical composition and functional groups. This introduction aims to explore the compound's structure, potential applications, and relevance to contemporary research in the field of chemical biology and pharmaceutical development.

The molecular framework of this compound features several key functional groups that contribute to its unique properties. The presence of a sulfamoyl group (–SO₂NH₂) at the 4-position and bis(2-methoxyethyl) chains suggests potential roles in modulating biological pathways. Additionally, the 1,3,4-oxadiazole ring and the 3,4,5-triethoxyphenyl moiety introduce aromaticity and electronic characteristics that may influence its interactions with biological targets. These structural elements make it a candidate for further investigation in drug discovery and molecular recognition.

Recent advancements in chemical biology have highlighted the importance of heterocyclic compounds in developing novel therapeutic agents. The 1,3,4-oxadiazole scaffold is particularly noteworthy due to its prevalence in bioactive molecules. For instance, studies have demonstrated its utility in creating compounds with antimicrobial and anti-inflammatory properties. The incorporation of the 3,4,5-triethoxyphenyl group further enhances its potential by introducing hydrophobicity and electronic tunability, which are crucial for binding affinity and pharmacokinetic profiles.

The sulfamoyl group is another critical feature that warrants attention. Sulfonamides are well-documented for their biological activity across various therapeutic areas. They serve as key intermediates in synthesizing drugs targeting bacterial infections, diabetes, and even cancer. In this compound, the sulfamoyl group is linked to a benzamide moiety via an N-connection to the 1,3,4-oxadiazole ring, creating a multifaceted structure that could exhibit synergistic effects when interacting with biological systems.

The bis(2-methoxyethyl) chains attached to the sulfamoyl group are designed to influence solubility and metabolic stability. Methoxyethyl groups are commonly used in drug design to improve bioavailability by enhancing lipid solubility while maintaining water solubility. This dual solubility profile is advantageous for formulating drugs that require both oral and intravenous administration routes.

Current research trends indicate a growing interest in developing small-molecule inhibitors targeting post-translational modifications (PTMs). The 1,3,4-oxadiazole ring can be incorporated into molecules designed to interact with modified proteins such as phosphorylated or ubiquitinated targets. The compound's structure suggests potential interactions with enzymes or receptors involved in signaling pathways relevant to neurodegenerative diseases or cancer progression.

Another area of interest is the development of probes for biochemical assays. The unique structural features of this compound make it a promising candidate for use as a tool compound in high-throughput screening (HTS) campaigns. By leveraging its ability to bind specific biological targets, researchers can identify new leads for drug development or gain insights into cellular processes mediated by these targets.

The synthesis of such complex molecules often involves multi-step organic reactions requiring precise control over reaction conditions. Advanced synthetic techniques such as transition-metal catalysis or flow chemistry may be employed to achieve high yields and purity levels necessary for pharmaceutical applications. The presence of multiple functional groups also necessitates careful consideration during purification steps to avoid degradation or side reactions.

Evaluation of the compound's pharmacological properties would typically involve in vitro assays followed by preclinical studies if promising results are obtained. Biological activity assays could include enzyme inhibition studies (e.g., kinases), cell-based assays (e.g., cytotoxicity), or interaction studies using spectroscopic techniques like NMR spectroscopy or X-ray crystallography. These studies would provide critical data on binding affinity (Ki), selectivity (SI), and potential off-target effects before moving into animal models.

In conclusion,4-bis(2-methoxyethyl)sulfamoyl-N-5-(3,4,5-triethoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide represents an intriguing molecule with significant potential in medicinal chemistry research due to its complex structure featuring multiple bioactive moieties including sulfamoyl groups,1,3,and4-Oxadiazole rings,and triethoxyphenyl substituents . Its design aligns well with current trends toward rational drug design aimed at modulating biological pathways relevant to human health conditions such as cancer , inflammation , neurodegeneration , among others . Further exploration through synthetic modifications , biochemical evaluations , computational modeling , along with preclinical testing will be essential steps toward unlocking its full therapeutic promise .